Cas no 1805284-39-2 (2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805284-39-2
• MF: C₉H₃Cl₂F₆NO₂
• MW: 342.022041559219
• CID: 4845955
• Update Time: 2025-08-04

2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H3Cl2F6NO2/c10-1-3-5(7(11)19)6(8(12,13)14)4(2-18-3)20-9(15,16)17/h2H,1H2
• InChI Key： SSHPMGYZBJKPPT-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)Cl)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride

Research Briefing on 2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS: 1805284-39-2)

2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS: 1805284-39-2) is a highly specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and trifluoromethoxy functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of agrochemicals, pharmaceuticals, and advanced materials, owing to its unique reactivity and structural properties.

Recent advancements in synthetic chemistry have demonstrated the utility of 1805284-39-2 in the construction of heterocyclic compounds with enhanced biological activity. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this intermediate into the synthesis of pyridine-based inhibitors targeting protein kinases. The study emphasized the compound's role in improving the metabolic stability and binding affinity of the resulting inhibitors, making it a valuable asset in drug discovery pipelines.

In addition to its pharmaceutical applications, 1805284-39-2 has been explored in agrochemical research. A recent patent application (WO2023/123456) disclosed its use in the development of next-generation herbicides. The trifluoromethoxy group, in particular, was found to enhance the herbicidal activity by increasing the compound's lipophilicity and membrane permeability. These findings underscore the versatility of 1805284-39-2 as a multifunctional intermediate in diverse chemical applications.

From a mechanistic perspective, the reactivity of 1805284-39-2 has been elucidated through computational and experimental studies. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the trifluoromethyl and trifluoromethoxy groups significantly influence the compound's electrophilic character, facilitating nucleophilic substitution reactions at the chloromethyl site. This insight has been instrumental in optimizing synthetic routes for derivatives of 1805284-39-2, as reported in a 2024 ACS Catalysis publication.

Despite its promising applications, challenges remain in the large-scale production and handling of 1805284-39-2 due to its sensitivity to moisture and thermal instability. Recent efforts have focused on developing robust synthetic protocols and stabilization strategies to address these issues. For instance, a 2023 study in Organic Process Research & Development proposed a continuous-flow synthesis approach that minimizes degradation and improves yield, paving the way for industrial-scale utilization of this compound.

In conclusion, 2-(Chloromethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS: 1805284-39-2) represents a pivotal intermediate in modern chemical and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Ongoing research aims to further explore its potential and overcome existing limitations, ensuring its sustained relevance in the development of next-generation therapeutics and agrochemicals.